![molecular formula C19H29N3O3 B5677123 N-ethyl-N-[(5-methyl-2-furyl)methyl]-2-(8-methyl-3-oxo-2,8-diazaspiro[4.5]dec-2-yl)acetamide](/img/structure/B5677123.png)
N-ethyl-N-[(5-methyl-2-furyl)methyl]-2-(8-methyl-3-oxo-2,8-diazaspiro[4.5]dec-2-yl)acetamide
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Overview
Description
This compound is part of a class of chemicals that includes various derivatives with potential pharmacological activities. The focus here is on its synthesis, molecular structure, chemical reactions, and properties, excluding its application as a drug and its dosage or side effects.
Synthesis Analysis
The synthesis of this compound involves complex organic reactions. For instance, a study on related compounds involves the Ugi reaction and theoretical studies for synthesizing biologically active compounds, including azaspiro[4.5]decan derivatives (Amirani Poor et al., 2018)(Amirani Poor et al., 2018).
Molecular Structure Analysis
The molecular structure is characterized by X-ray diffraction methods in some studies. For example, Doi et al. (1990) analyzed the crystal structure of a kappa-receptor agonist, a related compound, providing insights into the molecular conformation of such compounds (Doi et al., 1990).
Chemical Reactions and Properties
Chemical properties such as reactivity and interactions with other chemical entities are essential for understanding the compound's behavior in various environments. Studies on similar compounds, like those by Thanusu et al. (2011), explored the chemical reactions and potential as antimicrobial agents, highlighting the diverse reactivity of these compounds (Thanusu et al., 2011).
properties
IUPAC Name |
N-ethyl-N-[(5-methylfuran-2-yl)methyl]-2-(8-methyl-3-oxo-2,8-diazaspiro[4.5]decan-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O3/c1-4-21(12-16-6-5-15(2)25-16)18(24)13-22-14-19(11-17(22)23)7-9-20(3)10-8-19/h5-6H,4,7-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAEGSURCJXALNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=C(O1)C)C(=O)CN2CC3(CCN(CC3)C)CC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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